Cas no 1396887-99-2 (N-(2-phenylethyl)-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamide; oxalic acid)

• Product Name: N-(2-phenylethyl)-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamide; oxalic acid
• CAS No: 1396887-99-2
• MF: C₂₁H₂₂N₆O₆
• MW: 454.435984134674
• CID: 6317403
• PubChem ID: 71784030
• Update Time: 2025-06-08

N-(2-phenylethyl)-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamide; oxalic acid
• oxalic acid;N-(2-phenylethyl)-2-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
• F6064-2455
• N-(2-phenylethyl)-2-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid
• N-phenethyl-2-(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate
• 1396887-99-2
• AKOS026686707

• Inchi： 1S/C19H20N6O2.C2H2O4/c26-17(22-7-6-14-4-2-1-3-5-14)13-25-11-15(12-25)19-23-18(24-27-19)16-10-20-8-9-21-16;3-1(4)2(5)6/h1-5,8-10,15H,6-7,11-13H2,(H,22,26);(H,3,4)(H,5,6)
• InChI Key： DVSCWIQCLJTOAA-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC(NCCC3C=CC=CC=3)=O)C2)=NC(C2C=NC=CN=2)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 454.16008244g/mol
• Monoisotopic Mass: 454.16008244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 552
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172Ų

Additional information on N-(2-phenylethyl)-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}acetamide; oxalic acid

Comprehensive Analysis of N-(2-phenylethyl)-2-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid (CAS 1396887-99-2)

The compound N-(2-phenylethyl)-2-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid (CAS 1396887-99-2) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a pyrazine ring, 1,2,4-oxadiazole moiety, and azetidine scaffold makes it a promising candidate for drug discovery. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapy development.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one due to their diverse pharmacological properties. The presence of both oxadiazole and pyrazine rings in its structure suggests possible interactions with biological targets involved in cellular signaling pathways. This has led to increased searches for "oxadiazole derivatives in drug design" and "pyrazine-containing bioactive molecules" across academic databases and search engines, reflecting the compound's relevance to modern medicinal chemistry.

The azetidine component of this molecule is particularly noteworthy, as this four-membered nitrogen heterocycle has become a privileged structure in contemporary drug discovery. Its conformational constraints often lead to improved target selectivity and metabolic stability compared to larger ring systems. Pharmaceutical scientists frequently search for "azetidine in lead optimization" and "constrained ring systems in medicinal chemistry," indicating the importance of this structural feature in current research paradigms.

From a synthetic chemistry perspective, the formation of the 1,2,4-oxadiazole-5-yl linkage presents interesting challenges and opportunities. This motif has become increasingly popular in drug design due to its bioisosteric properties and metabolic stability. Recent literature searches show spikes in queries about "oxadiazole synthesis methods" and "1,2,4-oxadiazole biological activities," demonstrating the scientific community's focus on optimizing this structural element for therapeutic applications.

The phenylethyl moiety attached through the acetamide linker adds another dimension to this compound's potential interactions. This aromatic group is commonly found in CNS-active compounds and often contributes to blood-brain barrier penetration. Current research trends show particular interest in "phenylethylamine derivatives" and "neuroactive compound design," suggesting possible neurological applications that warrant further investigation for this molecule.

Regarding the oxalic acid component, it serves as an important counterion that can influence the compound's physicochemical properties. The acid-base interaction can affect solubility, crystallinity, and bioavailability - key considerations in pharmaceutical development. Recent search data reveals growing interest in "pharmaceutical salts in drug formulation" and "counterion selection for API optimization," highlighting the importance of this aspect in modern drug development strategies.

In the context of current drug discovery trends, this compound's structural features align well with several hot topics in medicinal chemistry. The integration of fragment-based drug design principles is evident in its modular construction, while its balanced molecular weight and complexity fit well with contemporary lead-like compound criteria. Search analytics show increasing queries about "molecular complexity in drug design" and "fragment linking strategies," indicating the timeliness of research into such compounds.

From a biochemical perspective, the combination of hydrogen bond acceptors (the oxadiazole and pyrazine nitrogens) and the flexible acetamide linker suggests potential interactions with various biological targets. This has led to speculation about possible applications in areas like kinase inhibition or protein-protein interaction modulation, both of which are highly active research areas. Search engine data confirms strong interest in "kinase inhibitor scaffolds" and "PPI modulators in drug discovery."

The compound's structural novelty also makes it interesting from an intellectual property perspective. The unique combination of rings and substituents presents opportunities for patent protection, a crucial consideration in pharmaceutical development. Recent trends show increased searches for "novel heterocyclic patent strategies" and "pharmaceutical composition of matter claims," reflecting the commercial importance of such molecular architectures.

In conclusion, N-(2-phenylethyl)-2-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamide; oxalic acid (CAS 1396887-99-2) represents a fascinating case study in modern medicinal chemistry. Its structure incorporates multiple current research focuses, from constrained ring systems to privileged heterocycles, making it relevant to numerous active investigation areas. As the pharmaceutical industry continues to explore novel chemical space for therapeutic applications, compounds like this will undoubtedly play an important role in advancing drug discovery science.